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Compound of Interest

Compound Name: Glyasperin C

Cat. No.: B191347

Essential Safety and Handling Guide for Glyasperin
C

This document provides immediate safety, operational, and disposal guidance for laboratory
professionals handling Glyasperin C. The information is intended for researchers, scientists,
and drug development professionals to ensure safe handling and build confidence in laboratory
safety protocols.

Compound Identification:

Property Value
Chemical Name Glyasperin C
Molecular Formula C21H2405
Molecular Weight 356.41 g/mol
CAS Number 142474-53-1

A polyphenol isolated from the roots of

Glycyrrhiza uralensis. It is a potent and

Description ) o
reversible noncompetitive inhibitor of
neuraminidase.[1][2]

Physical Form Typically supplied as a powder.[3]
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Important Note: A comprehensive, substance-specific Safety Data Sheet (SDS) for Glyasperin
C is not readily available in public databases. The following recommendations are based on
general best practices for handling solid, biologically active compounds of this nature and
should be supplemented by a thorough risk assessment conducted by the user's institution.

Personal Protective Equipment (PPE)

Given that Glyasperin C is a biologically active powder, the primary routes of exposure are
inhalation and dermal contact. The following table summarizes the recommended PPE for
handling Glyasperin C.

Specifications and
PPE Category Item .
Recommendations

Material: Nitrile rubber.
Thickness: Minimum 0.11 mm.
Breakthrough Time: Greater
than 480 minutes for full

Hand Protection Gloves contact. Always inspect gloves
prior to use and change them
frequently, especially if contact
with the substance is

suspected.

Use safety glasses with side

Eye Protection Safety Glasses/Goggles shields or chemical splash
goggles.

A NIOSH-approved P1
particulate filter respirator is
] ] ] recommended when handling
Respiratory Protection Respirator _
the powder outside of a
containment unit to prevent

inhalation of dust.

A standard laboratory coat
Body Protection Laboratory Coat should be worn to prevent skin
contact.
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Operational Plan: Handling and Storage

Handling:

e Engineering Controls: Handle Glyasperin C powder in a well-ventilated area. For
procedures that may generate dust, such as weighing or reconstitution, a chemical fume
hood or a powder containment hood is recommended.

e Procedural Controls: Avoid the generation of dust. Use appropriate tools for transferring the
powder. After handling, wash hands thoroughly.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry place, away from light.[2]

For long-term storage as a powder, -20°C is recommended.[1]

Stock solutions in DMSO can be stored at -80°C for up to 6 months or at -20°C forup to 1
month.[2]

Experimental Protocol: Neuraminidase Inhibition
Assay

The following is a representative protocol for assessing the neuraminidase inhibitory activity of
Glyasperin C, based on standard fluorometric methods.

Materials:

Glyasperin C

Neuraminidase enzyme

Fluorogenic substrate (e.g., 2'-(4-Methylumbelliferyl)-a-D-N-acetylneuraminic acid -
MUNANA)

Assay buffer
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 Positive control inhibitor (e.g., Oseltamivir)

¢ 96-well microplates (black, flat-bottom for fluorescence)
» Fluorescence microplate reader

Procedure:

Compound Preparation: Prepare a stock solution of Glyasperin C in DMSO. Serially dilute
the stock solution with assay buffer to obtain a range of test concentrations.

Enzyme and Substrate Preparation: Dilute the neuraminidase enzyme and the MUNANA
substrate to their optimal working concentrations in the assay buffer.

Assay Reaction: a. To the wells of the 96-well plate, add the Glyasperin C dilutions. b. Add
the diluted neuraminidase enzyme to the wells. c. Include wells for a positive control (with a
known inhibitor) and a negative control (enzyme only). d. Incubate the plate at room
temperature for a pre-determined time to allow for inhibitor-enzyme binding.

Initiation of Reaction: Add the MUNANA substrate to all wells to start the enzymatic reaction.
Incubation: Incubate the plate at 37°C for a specified period.

Measurement: Stop the reaction and measure the fluorescence with an excitation
wavelength of ~365 nm and an emission wavelength of ~450 nm.

Data Analysis: Calculate the percentage of inhibition for each concentration of Glyasperin C
and determine the IC50 value (the concentration of inhibitor that reduces enzyme activity by
50%).
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Caption: Workflow for a neuraminidase inhibition assay.

Potential Signaling Pathways

While direct studies on the signaling pathways affected by Glyasperin C are limited, research
on the related compound, Glyasperin A, has shown effects on key cellular pathways involved in
cell survival and proliferation.[4]

Akt/mTOR/IKK Signaling Pathway: This pathway is crucial for cell growth, proliferation, and
survival. Glyasperin A has been shown to downregulate proteins in this pathway.
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Caption: The inhibitory effect of Glyasperin A on the Akt/mTOR/IKK pathway.

ERK1/2 Signaling Pathway: The ERK1/2 pathway is another critical regulator of cell
proliferation and survival. Glyasperin A has been observed to upregulate phosphorylated
ERK1/2, which can lead to apoptosis.[4]
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Caption: The activating effect of Glyasperin A on the ERK1/2 pathway leading to apoptosis.

Disposal Plan

As a specific SDS for Glyasperin C is not available, general guidelines for the disposal of
chemical waste should be followed.
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o Unused Material: Unused Glyasperin C powder should be disposed of as chemical waste.
Do not dispose of it in the regular trash or down the drain.

« Contaminated Materials: Any materials that have come into contact with Glyasperin C, such
as pipette tips, gloves, and lab coats, should be considered contaminated and disposed of
as chemical waste.

o Consult Local Regulations: All disposal must be in accordance with local, state, and federal
regulations. Consult your institution's Environmental Health and Safety (EHS) department for
specific guidance on the proper disposal procedures for chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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